Cas no 1805365-36-9 (Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805365-36-9
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874080
• Update Time: 2025-05-24

Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-5-2-6(10(13)14)7(4-11)9(12)15-5/h2,10H,3-4H2,1H3
• InChI Key： MJVVGMXHEZTHNN-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC(=O)OC)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate

Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1805365-36-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1805365-36-9) is a highly reactive and versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, serves as a crucial building block in the development of novel therapeutic agents. Its molecular structure incorporates both bromomethyl and chloro substituents, along with a difluoromethyl group, making it an invaluable asset for synthetic chemists.

The presence of these functional groups imparts distinct reactivity patterns, enabling a wide range of chemical transformations. The bromomethyl moiety, for instance, is highly susceptible to nucleophilic substitution reactions, facilitating the introduction of various pharmacophores. Similarly, the chloro and difluoromethyl groups contribute to the compound's versatility by allowing further functionalization through cross-coupling reactions and other synthetic methodologies.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a difluoromethyl group in Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate aligns with this trend, making it an attractive intermediate for drug discovery programs. Several studies have demonstrated its utility in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One notable application of this compound is in the synthesis of tyrosine kinase inhibitors (TKIs), which are widely used in the treatment of cancer. The bromomethyl and chloro substituents provide convenient handles for further derivatization, allowing chemists to fine-tune the pharmacological properties of the resulting molecules. For example, recent research has shown that derivatives of Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate exhibit potent activity against several oncogenic kinases, including EGFR and ALK.

The compound's efficacy as a synthetic intermediate has also been highlighted in the development of antiviral agents. The unique combination of functional groups enables the construction of complex scaffolds that mimic natural substrates or interfere with viral replication mechanisms. A study published in the Journal of Medicinal Chemistry reported on the use of Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate to synthesize novel inhibitors targeting RNA-dependent RNA polymerases (RdRp), key enzymes involved in viral replication.

In addition to its role in anticancer and antiviral drug development, this compound has shown promise in the field of immunotherapy. Researchers have leveraged its structural features to design molecules that modulate immune responses by targeting specific receptors or signaling pathways. For instance, derivatives of Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate have been investigated for their potential to enhance T-cell activation or suppress unwanted immune reactions.

The synthetic methodologies employed in the preparation of Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate are also worth mentioning. Traditional approaches often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, advances in catalytic chemistry have enabled more efficient synthetic routes, reducing reaction times and minimizing waste generation. These innovations not only improve the scalability of production but also align with green chemistry principles.

The future prospects for Methyl 3-(bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetate are promising, given its broad applicability across multiple therapeutic areas. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics. Ongoing research is exploring new derivatives and synthetic strategies that could further expand its utility and impact on medicinal chemistry.